Cas no 1334103-51-3 (2-(2-Aminobutan-2-yl)-6-(difluoromethyl)-3,4-dihydropyrimidin-4-one)

2-(2-Aminobutan-2-yl)-6-(difluoromethyl)-3,4-dihydropyrimidin-4-one is a specialized heterocyclic compound featuring a dihydropyrimidinone core with a difluoromethyl substituent at the 6-position and an aminobutyl group at the 2-position. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as a building block for drug discovery. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the amine functionality offers versatility for further derivatization. Its well-defined molecular framework makes it valuable for studying structure-activity relationships in pharmaceutical research. The compound is typically handled under controlled conditions due to its reactive amine moiety.
2-(2-Aminobutan-2-yl)-6-(difluoromethyl)-3,4-dihydropyrimidin-4-one structure
1334103-51-3 structure
Product Name:2-(2-Aminobutan-2-yl)-6-(difluoromethyl)-3,4-dihydropyrimidin-4-one
CAS No:1334103-51-3
MF:C9H13F2N3O
MW:217.21582865715
CID:5178561
Update Time:2026-03-05

2-(2-Aminobutan-2-yl)-6-(difluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Aminobutan-2-yl)-6-(difluoromethyl)-3,4-dihydropyrimidin-4-one
    • 2-(2-aminobutan-2-yl)-6-(difluoromethyl)pyrimidin-4(3H)-one
    • Inchi: 1S/C9H13F2N3O/c1-3-9(2,12)8-13-5(7(10)11)4-6(15)14-8/h4,7H,3,12H2,1-2H3,(H,13,14,15)
    • InChI Key: GLLLRSAYMJSXOM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(NC(C(C)(CC)N)=N1)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 338
  • XLogP3: 0.1
  • Topological Polar Surface Area: 67.5

2-(2-Aminobutan-2-yl)-6-(difluoromethyl)-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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